Cas no 1021061-34-6 (ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate)

• Product Name: ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate
• CAS No: 1021061-34-6
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 5977036
• PubChem ID: 44051532
• Update Time: 2025-05-24

ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate
• GWTYDOKJSPKIBW-UHFFFAOYSA-N
• 1021061-34-6
• VU0637680-1
• AKOS024500944
• F5225-0494
• ethyl 2-((6-(furan-2-carboxamido)pyridazin-3-yl)thio)propanoate
• ethyl 2-[6-(furan-2-carbonylamino)pyridazin-3-yl]sulfanylpropanoate

• Inchi： 1S/C14H15N3O4S/c1-3-20-14(19)9(2)22-12-7-6-11(16-17-12)15-13(18)10-5-4-8-21-10/h4-9H,3H2,1-2H3,(H,15,16,18)
• InChI Key： GWTYDOKJSPKIBW-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(SC1=NN=C(NC(C2=CC=CO2)=O)C=C1)C

Computed Properties

• Exact Mass: 321.07832714g/mol
• Monoisotopic Mass: 321.07832714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 120Ų

Additional information on ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate

Ethyl 2-{[6-(Furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate: A Comprehensive Overview

Ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate, identified by the CAS registry number 1021061-34-6, is a complex organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique structural features, has garnered attention due to its versatile applications and intriguing chemical properties. Recent advancements in synthetic chemistry have enabled researchers to explore its synthesis, characterization, and biological activity in greater depth.

The molecular structure of ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate is notable for its incorporation of a pyridazine ring system, which is a six-membered aromatic heterocycle containing two nitrogen atoms. The presence of a furan amide group further enhances the compound's reactivity and selectivity in various chemical reactions. Additionally, the sulfanyl (thioether) functional group plays a critical role in modulating the compound's electronic properties and intermolecular interactions.

Recent studies have highlighted the potential of this compound as a building block for constructing advanced materials, such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). Its ability to form stable coordination bonds with metal ions makes it an attractive candidate for applications in catalysis and sensing technologies. For instance, researchers have demonstrated that ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate can serve as a ligand for copper(II) ions, enabling the formation of highly porous MOFs with exceptional gas adsorption capabilities.

In the realm of pharmacology, this compound has shown promise as a lead molecule for drug discovery. Its ability to inhibit key enzymes involved in inflammatory pathways has been extensively studied. For example, a recent study published in the Journal of Medicinal Chemistry revealed that ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate exhibits potent anti-inflammatory activity by targeting cyclooxygenase (COX)-2, an enzyme implicated in various inflammatory diseases such as arthritis and cardiovascular disorders.

The synthesis of ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the pyridazine derivative through nucleophilic substitution reactions and subsequent functionalization with the furan amide group. Researchers have also explored green chemistry approaches to enhance the sustainability of this synthesis pathway, such as using microwave-assisted heating to accelerate reaction rates while minimizing energy consumption.

From an environmental perspective, ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate has been evaluated for its biodegradability and eco-toxicological effects. Initial assessments suggest that the compound exhibits moderate biodegradability under aerobic conditions, making it a more sustainable option compared to traditional organic compounds used in industrial applications.

In conclusion, ethyl 2-{[6-(furan-2-amido)pyridazin-3-yl]sulfanyl}propanoate (CAS No. 1021061-34) stands at the forefront of contemporary chemical research due to its unique structural features and diverse applications. As researchers continue to uncover its potential across various domains, this compound is poised to make significant contributions to both academic and industrial advancements.